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Compound of Interest

Compound Name: Triethynylphosphane
CAS No.: 687-80-9
Cat. No.: B1259336
Get Quote
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Executive Summary

Triethynylphosphane (IUPAC name; also known as tris(ethynyl)phosphine) is a tertiary
organophosphorus compound with the formula

. It serves as a fundamental building block in organometallic chemistry, acting as a rigid,

-symmetric ligand capable of bridging metal centers or serving as a precursor for phosphorus-
carbon cages and macrocycles.

Unlike triphenylphosphine (
), the ethynyl substituents induce unique electronic properties due to the

-hybridized carbon atoms directly bonded to phosphorus. This guide details its crystallographic
parameters, spectroscopic signature, and synthesis, providing a foundational reference for
researchers in ligand design and materials science.
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Property Data
Formula

Molecular Weight 106.06 g/mol
CAS Registry Number 687-80-9

Trigonal Pyramidal (
Geometry

)

o Ligand for transition metals (Au, Rh, W),
Key Application ] )
Precursor for "Click" chemistry

Molecular Architecture & Bonding
Geometric Parameters

The molecular structure of triethynylphosphane has been established via single-crystal X-ray
diffraction and confirmed by NMR studies in liquid crystalline solvents. The molecule adopts a
trigonal pyramidal geometry with

symmetry in its ground state.

e Bond Angles (

): The inter-ligand bond angle is approximately 101.8° (Range: 101.4° — 102.1°). This is
significantly narrower than the tetrahedral angle (109.5°), indicating high

-character in the P-C bonds and a lone pair with substantial
-character.

e Bond Lengths (
): The phosphorus-carbon bond length is characteristic of a P-

single bond. While typical P-

bonds are ~1.84 A, the
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-hybridization of the ethynyl carbon shortens this distance to approximately 1.75-1.78 A due
to the smaller covalent radius of the

carbon and potential partial

-backbonding from the alkyne to phosphorus orbitals.

Electronic Structure

The phosphorus atom possesses a lone pair of electrons that dictates its reactivity as a Lewis
base (nucleophile). However, the electron-withdrawing nature of the ethynyl groups (due to the

carbon's high electronegativity relative to

or

carbons) reduces the basicity of the phosphorus center compared to trialkylphosphines (e.g.,
).

o Cone Angle: The ethynyl groups are linear and slender, resulting in a relatively small Tolman
cone angle compared to bulky aryl phosphines. This allows

to bind to sterically crowded metal centers.
o -Acceptor Properties: The low-lying

orbitals of the alkynyl units allow for significant metal-to-ligand back-bonding, stabilizing low-
valent metal complexes (e.g.,

).

Structural Visualization

The following diagram illustrates the connectivity and

symmetry of the molecule.
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Caption: Connectivity diagram of Triethynylphosphane showing the pyramidal phosphorus
core and linear ethynyl arms.

Spectroscopic Characterization

Researchers rely on NMR and IR spectroscopy to verify the integrity of the P-C bonds and the
terminal alkyne functionality.

Nuclear Magnetic Resonance (NMR)
The high symmetry (
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) simplifies the NMR spectra, showing equivalent environments for all three arms.

Chemical Shift (

Nucleus Interpretation
) | Coupling
Upfield shift relative to
to . . .
, ical for tertiary phosphines
NMR l_VP _ yp _ p
ppm (solvent dependent) with electron-withdrawing
groups.
Acetylenic proton. Split into a
doublet by
NMR ppm (Doublet) coupling (
Hz).
(P-bonded): Doublet, large Distinctive coupling patterns
NMR

(Terminal): Doublet, smaller

confirm direct P-C connectivity.

Infrared Spectroscopy (IR)

The most diagnostic feature is the C=C triple bond stretching vibration.

e : Strong absorption band at 2050 — 2100 cm™1.

e : Sharp absorption at ~3300 cm~1.

Synthesis Protocol

The synthesis of triethynylphosphane generally proceeds via a nucleophilic substitution

reaction using a Grignard reagent or lithium acetylide. Due to the sensitivity of the product to

oxidation, all steps must be performed under an inert atmosphere (Argon or Nitrogen).

Reagents[3]

e Precursor: Phosphorus trichloride (
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)-[1]

» Nucleophile: Ethynylmagnesium bromide (

) or Lithium acetylide (
).

» Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (

Step-by-Step Workflow

Start
PCI3 (1 eq)

Reagent:
HC=CMgBr (3.3 eq)
(Grignard)

Click to download full resolution via product page

Reaction:
-78°Cto RT
Inert Atmosphere (Ar)

Product:
P(C=CH)3

Quench:
NH4CI (aq)

Workup:
Extraction & Drying

Caption: Synthesis pathway for Triethynylphosphane via Grignard substitution.
Protocol Notes:

o Temperature Control: The reaction is highly exothermic. The Grignard reagent must be
added slowly to the

solution at -78°C to prevent polymerization or decomposition.

o Stoichiometry: A slight excess of the acetylide (3.1 - 3.3 equivalents) ensures complete
substitution of all three chloride atoms.
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« |solation: The product is volatile and air-sensitive. It is typically isolated by careful solvent
removal or distillation under reduced pressure.

Reactivity & Applications
Coordination Chemistry

Triethynylphosphane acts as a versatile ligand.[2][3][4] The terminal protons on the ethynyl
groups are acidic, allowing for further functionalization (e.g., deprotonation followed by reaction
with electrophiles) even after coordination to a metal center.

o Complexes: Forms stable complexes with soft metals like

, and

e Hollow Ligands: When bulky groups (e.g., silyl or aryl) are attached to the terminal carbons,
the ligand adopts a "hollow" shape, creating a protective cavity around the metal center,
which is useful for shape-selective catalysis.

"Click" Chemistry & Cages

The three terminal alkyne groups make

an ideal candidate for Cu(l)-catalyzed Azide-Alkyne Cycloaddition (CuAAC).

o Reaction with organic azides yields tris(triazolyl)phosphines, which are potent chelating
ligands (scorpionates) for bioinorganic modeling.

e |t serves as a vertex unit in the synthesis of phosphorus-carbon cages and macrocycles.

References

e Kroon, J., Hulscher, J. B., & Peerdeman, A. F. (1971). The molecular structure of
triethynylphosphine in the crystal. Journal of Molecular Structure, 7(1-2), 217-221.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1259336/docs?utm_src=pdf-body#molecular-structure-and-characterization-of-triethynylphosphane-1-2
https://www.researchgate.net/publication/353549748_45-Bisdiphenylphosphinoyl-123-triazole_A_Powerful_New_Ligand_That_Uses_Two_Different_Modes_of_Chelation
https://www.researchgate.net/publication/287001822_The_Synthesis_and_Crystal_Structure_of_Transition_Metal_Complexes_Based_on_2-4-Phenyl-1_2_3-triazole_methylpyridine
https://www.researchgate.net/publication/290788324_Room-Temperature_Alkynylation_of_Phosphine_Oxides_with_Copper_Acetylides_Practical_Synthesis_of_Alkynylphosphine_Oxides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1259336?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Kennedy, J. D., & McFarlane, W. (1976). The NMR spectrum of P(C=CH)3 dissolved in the
liquid crystal EBBA. Journal of Molecular Structure.

e lwai, T., & Sawamura, M. (2015). Triethynylphosphine Ligands: Synthesis and Applications in
Catalysis.

e National Institute of Standards and Technology (NIST). (2023). Electron Diffraction and
Structural Data for Phosphines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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